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Compound of Interest

Compound Name: L-Tyrosyl-L-leucine

Cat. No.: B1682652

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosyl-L-leucine (Tyr-Leu) is a dipeptide composed of the amino acids L-tyrosine and L-
leucine. As a product of protein metabolism, it is gaining interest in the scientific community for
its potential biological activities. Recent studies have highlighted its role as a bioactive
molecule with antidepressant- and anxiolytic-like properties, making it a person of interest in
neuroscience and drug development research.[1][2] This document provides a comprehensive
overview of the analytical standards for L-Tyrosyl-L-leucine, including its physicochemical
properties, analytical methods for its characterization and quantification, and its known
biological functions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of L-Tyrosyl-L-leucine is
fundamental for its analysis and application in research.
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Property Value Source
Molecular Formula C15H22N204 [3]
Molecular Weight 294.35 g/mol [3]
Monoisotopic Mass 294.157957 Da [3]

(2S)-2-[[(2S)-2-amino-3-(4-
IUPAC Name hydroxyphenyl)propanoyllamin  [3]

0]-4-methylpentanoic acid

CAS Number 17355-10-1 [3]
) ) Estimated from pKa values of
Calculated pl (Isoelectric Point) ~5.8 ) ) )
constituent amino acids[4][5][6]
Calculated XLogP3 -1.8 [3]

Note on pl: The isoelectric point (pl) is the pH at which a molecule carries no net electrical
charge. The estimated pl of ~5.8 suggests that L-Tyrosyl-L-leucine is a relatively neutral
peptide. This value is calculated based on the pKa values of the terminal amino group of
tyrosine, the terminal carboxyl group of leucine, and the phenolic hydroxyl group of tyrosine.[4]

[5]16]

Solubility: The solubility of peptides is highly dependent on their amino acid composition and
sequence. L-Tyrosyl-L-leucine contains both a hydrophobic residue (leucine) and an
aromatic, more polar residue (tyrosine).

e Agueous Solubility: Expected to have moderate solubility in aqueous solutions. The
presence of the ionizable amino and carboxyl groups contributes to water solubility.

» Organic Solvents: For higher concentrations or to overcome potential aggregation, the use of
organic co-solvents is recommended. A common approach is to first dissolve the peptide in a
small amount of a polar organic solvent like dimethyl sulfoxide (DMSO) or methanol,
followed by dilution with the desired aqueous buffer.

Biological Activity and Signaling Pathways
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Recent research has demonstrated that L-Tyrosyl-L-leucine exhibits significant biological
activity, particularly in the central nervous system.

Antidepressant-like and Anxiolytic-like Effects

Studies in animal models have shown that oral, intraperitoneal, or intracerebroventricular
administration of L-Tyrosyl-L-leucine produces potent antidepressant-like effects.[1] These
effects are comparable to those of conventional antidepressant medications. The dipeptide has
also been shown to exhibit anxiolytic-like activity.[2]

Mechanism of Action

The antidepressant and anxiolytic effects of L-Tyrosyl-L-leucine are believed to be mediated
through its interaction with several key neurotransmitter systems. The proposed mechanism
involves the activation of serotonin 5-HT1A, dopamine D1, and GABA-A receptors.[2]
Interestingly, its antidepressant effects appear to be independent of the brain-derived
neurotrophic factor (BDNF) signaling pathway, a common target for many antidepressant
drugs.[1] Furthermore, L-Tyrosyl-L-leucine has been shown to suppress the activation of the
hypothalamo-pituitary-adrenal (HPA) axis in response to stress.[1]

Below is a diagram illustrating the proposed signaling pathway for the antidepressant and
anxiolytic-like effects of L-Tyrosyl-L-leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Analytical Standards for L-Tyrosyl-L-leucine: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682652#analytical-standards-for-I-tyrosyl-I-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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